Cas no 1517901-27-7 (3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol)

• Product Name: 3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol
• CAS No: 1517901-27-7
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6325954
• PubChem ID: 83686355
• Update Time: 2025-05-21

3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol
• 1517901-27-7
• EN300-1783261

• Inchi： 1S/C10H14FNO2/c1-14-8-2-3-9(10(11)4-8)7(5-12)6-13/h2-4,7,13H,5-6,12H2,1H3
• InChI Key： OOLGLEMWXFVEDT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CO)CN)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol

Comprehensive Overview of 3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol (CAS No. 1517901-27-7)

3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol (CAS No. 1517901-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of amino alcohols, which are known for their versatile applications in drug development and material science. The presence of both amino and hydroxyl functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The molecular formula of 3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol is C₁₀H₁₄FNO₂, with a molecular weight of approximately 199.22 g/mol. Its structure features a 2-fluoro-4-methoxyphenyl group attached to a propanol backbone, which is further substituted with an amino group at the third carbon. This arrangement contributes to its unique physicochemical properties, such as moderate solubility in polar solvents like water and ethanol, and a melting point range that makes it suitable for various synthetic applications.

One of the most discussed topics in recent years is the role of fluoro-substituted compounds in drug discovery. The inclusion of a fluorine atom in 3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol enhances its metabolic stability and bioavailability, making it a promising candidate for pharmaceutical research. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given the ability of fluorine to improve blood-brain barrier penetration.

In addition to its pharmaceutical applications, 3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol is also explored in material science. Its amino alcohol functionality allows it to act as a ligand or a cross-linking agent in polymer chemistry. This versatility has led to increased demand in academic and industrial labs, where it is used to develop novel materials with tailored properties.

The synthesis of 3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol typically involves multi-step organic reactions, including reductive amination and nucleophilic substitution. These processes are optimized to achieve high yields and purity, which are critical for its downstream applications. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthetic routes, aligning with the global push for sustainable chemical practices.

From a market perspective, the demand for 3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol is expected to grow steadily, driven by its expanding applications in life sciences and advanced materials. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality control measures to meet the needs of research institutions and pharmaceutical companies.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol is crucial. Its fluoro and methoxy substituents play a significant role in modulating its biological activity, making it a subject of ongoing studies in medicinal chemistry. Computational modeling and in vitro assays are commonly employed to elucidate its mechanisms of action and potential therapeutic benefits.

In summary, 3-amino-2-(2-fluoro-4-methoxyphenyl)propan-1-ol (CAS No. 1517901-27-7) is a compound of high scientific and industrial relevance. Its unique chemical properties, coupled with its broad applicability, position it as a key player in the development of next-generation pharmaceuticals and advanced materials. As research continues to uncover new uses for this compound, its importance in the chemical and life sciences sectors is set to rise even further.